Cas no 1167543-73-8 (3-Quinolinemethanol, 2-chloro-8-methoxy-)

• Product Name: 3-Quinolinemethanol, 2-chloro-8-methoxy-
• CAS No: 1167543-73-8
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 2119417
• Update Time: 2025-10-31

3-Quinolinemethanol, 2-chloro-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• (2-chloro-8-methoxyquinolin-3-yl)methanol
• CID 87307039
• 3-Quinolinemethanol, 2-chloro-8-methoxy-

• Inchi： 1S/C11H10ClNO2/c1-15-9-4-2-3-7-5-8(6-14)11(12)13-10(7)9/h2-5,14H,6H2,1H3
• InChI Key： URECDAWEYBVMLT-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C2C=CC=C(C2=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Melting Point: 190 °C
• Boiling Point: 391.4±37.0 °C(Predicted)
• pka: 12.88±0.10(Predicted)

Additional information on 3-Quinolinemethanol, 2-chloro-8-methoxy-

Introduction to 3-Quinolinemethanol, 2-chloro-8-methoxy- (CAS No. 1167543-73-8)

3-Quinolinemethanol, 2-chloro-8-methoxy-, identified by its Chemical Abstracts Service (CAS) number 1167543-73-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 3-Quinolinemethanol, 2-chloro-8-methoxy-, particularly the presence of a hydroxymethyl group at the 3-position and chloro and methoxy substituents at the 2- and 8-positions respectively, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The quinoline scaffold has a long history in medicinal chemistry, with several well-known drugs derived from this core structure. Notably, compounds like chloroquine and quinine have been widely used for their antimalarial properties. The introduction of additional functional groups, such as hydroxymethyl, chloro, and methoxy, can significantly alter the pharmacological profile of quinoline derivatives. In the case of 3-Quinolinemethanol, 2-chloro-8-methoxy-, these modifications are strategically designed to enhance its interaction with biological targets, thereby improving its efficacy and selectivity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently explore the potential of quinoline derivatives like 3-Quinolinemethanol, 2-chloro-8-methoxy-. These techniques allow for the rapid identification of promising candidates for further investigation. For instance, virtual screening methods have been employed to predict the binding affinity of this compound to various enzymes and receptors involved in critical biological pathways. Preliminary studies suggest that 3-Quinolinemethanol, 2-chloro-8-methoxy- exhibits inhibitory activity against certain kinases and transcription factors, making it a potential lead compound for the development of novel therapeutic agents.

The synthesis of 3-Quinolinemethanol, 2-chloro-8-methoxy- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include functional group transformations such as chlorination, methylation, and hydroxylation. Advanced catalytic methods have been explored to optimize these processes while minimizing side reactions. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the methoxy group at the 8-position efficiently. The hydroxymethyl group at the 3-position is typically introduced through reduction or hydrolysis of a corresponding nitrile or ester precursor.

The pharmacological evaluation of 3-Quinolinemethanol, 2-chloro-8-methoxy- has revealed intriguing biological activities that warrant further investigation. In vitro studies have demonstrated its ability to inhibit the activity of several target proteins associated with inflammatory diseases and cancer. Specifically, this compound has shown promise in suppressing the activity of Janus kinases (JAKs), which play a crucial role in signal transduction pathways involved in immune responses. Additionally, preliminary data suggest that 3-Quinolinemethanol, 2-chloro-8-methoxy- may exhibit anti-proliferative effects on certain cancer cell lines by interfering with key cellular processes such as cell cycle progression and apoptosis.

The potential therapeutic applications of 3-Quinolinemethanol, 2-chloro-8-methoxy- are broad and exciting. Given its inhibitory activity against JAKs and other relevant targets, this compound could be developed into a novel treatment for autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its anti-proliferative properties make it an attractive candidate for oncology research. Combination therapies involving 3-Quinolinemethanol, 2-chloro-8-methoxy with other chemotherapeutic agents may offer synergistic benefits in cancer treatment regimens.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. In animal models, 3-Quinolinemethanol, 2-chloro-8-methoxy has demonstrated acceptable tolerability at doses relevant to its therapeutic effects. Pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for determining optimal dosing regimens. These findings will guide the design of future clinical trials aimed at validating its therapeutic potential in human populations.

The development of novel pharmaceuticals is an iterative process that requires collaboration across multiple disciplines. Chemists play a pivotal role in designing and synthesizing new compounds like 3-Quinolinemethanol, 2-chloro-8-methoxy, while biologists investigate their interactions with biological systems. Pharmacologists bridge these disciplines by evaluating drug candidates for efficacy and safety. Computational scientists contribute by developing models to predict drug behavior before experimental validation is necessary.

The future direction of research on 3-Quinolinemethanol, 2